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Compound of Interest

(6-(Trifluoromethyl)quinolin-2-
Compound Name:
yl)methanol

Cat. No.: B11721109

Get Quote

\ J

A Versatile Fluorinated Scaffold for Medicinal Chemistry
Executive Summary & Strategic Value

In the landscape of modern drug discovery, the quinoline scaffold is considered "privileged" due
to its ability to bind to a diverse array of biological targets, including kinases, DNA gyrase, and
heme polymerization centers. 6-Trifluoromethyl-2-hydroxymethylquinoline represents a high-
value intermediate that combines the lipophilic, metabolic-blocking properties of the
trifluoromethyl (

) group with the versatile synthetic handle of a primary alcohol (
).

Key Application Areas:
 Bioisosteric Design: The

group increases lipophilicity (LogP) and prevents metabolic oxidation at the C6 position, a
common soft spot in quinoline metabolism.
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o Fragment-Based Drug Discovery (FBDD): The hydroxymethyl group serves as a "linker"
point for attaching pharmacophores via ether, ester, or amine linkages.

« Infectious Disease: Structural homology to Mefloquine and bedaquiline precursors makes it a
critical building block for anti-malarial and anti-tubercular research.

Chemical Profile & Physicochemical Properties[1][2]
[3][4]

Property Data Notes
6-(Trifluoromethyl)quinolin-2-
IUPAC Name 16 Yha
yllmethanol
CAS Number 2012746-21-1 Validated Registry Number
Molecular Formula
Molecular Weight 227.18 g/mol
Physical State Off-white to pale yellow solid Crystalline powder
Soluble in DMSO, MeOH, ;
Solubility . Hydrophobic due to
DCM; Low in Water
) Enhanced membrane
Predicted LogP ~2.8-3.2 N
permeability
o Weakly basic; protonates in
pKa (Quinoline N) ~3.5-45

strong acid

Synthetic Pathways & Manufacturing Logic

The synthesis of 6-trifluoromethyl-2-hydroxymethylquinoline is rarely done de novo from
anilines in a single step. The most robust industrial route involves the functionalization of 2-
methyl-6-(trifluoromethyl)quinoline (CAS 66023-21-0).

Core Synthetic Strategy: The SeO Oxidation / Reduction
Sequence
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This protocol is preferred over direct lithiation due to the directing effects of the nitrogen atom
and the sensitivity of the

group to strong nucleophiles.

Step 1: Riley Oxidation

The 2-methyl group is activated by the quinoline nitrogen. Selenium dioxide (

) selectively oxidizes the benzylic position to the aldehyde.

e Reagent:

in 1,4-dioxane or xylene.

o Temperature: Reflux (

).

 Intermediate: 6-(trifluoromethyl)quinoline-2-carbaldehyde.

Step 2: Carbonyl Reduction

The aldehyde is unstable and prone to oxidation; it is typically reduced in situ or immediately
after isolation to the stable alcohol.

¢ Reagent: Sodium Borohydride (

) in Methanol/THF.

e Conditions:

to RT.

Visualization of Synthetic Logic

2-Methyl-6-(trifluoromethyl)quinoline
(CAS 66023-21-0)

TARGET:
6-CF3-2-Hydroxymethylquinoline
(CAS 2012746-21-1)
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Figure 1: Primary synthetic workflow converting the methyl precursor to the target alcohol via
oxidation-reduction.

Detailed Experimental Protocol

Note: This protocol is adapted from standard procedures for quinoline functionalization and
requires optimization for specific batch sizes.

Stage 1: Synthesis of 6-(trifluoromethyl)quinoline-2-
carbaldehyde

e Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

e Charge: Add 2-methyl-6-(trifluoromethyl)quinoline (10.0 mmol, 2.11 g) and Selenium Dioxide
(22.0 mmol, 1.33 g).

e Solvent: Add 1,4-dioxane (50 mL) and water (1 mL) to aid solubility of

o Reaction: Heat to reflux (

) for 4—6 hours. Monitor via TLC (30% EtOAc/Hexanes) for the disappearance of the starting
methyl quinoline.

o Workup: Filter the hot solution through a pad of Celite to remove precipitated black Selenium
metal. Concentrate the filtrate under reduced pressure to yield the crude aldehyde (often a
waxy yellow solid).

Stage 2: Reduction to the Alcohol

» Solvation: Dissolve the crude aldehyde in anhydrous Methanol (30 mL) and cool to

in an ice bath.

e Reduction: Slowly add Sodium Borohydride (
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, 15.0 mmol, 0.57 g) portion-wise over 15 minutes. Gas evolution (
) will occur.

e Completion: Stir at

for 30 minutes, then warm to room temperature for 1 hour.

e Quench: Quench with saturated
solution (10 mL).
o Extraction: Evaporate bulk methanol. Extract the aqueous residue with Dichloromethane (

).

 Purification: Dry organics over

and concentrate. Purify via flash column chromatography (Gradient: 0-50% EtOAc in
Hexanes).

* Yield: Expect 60—75% yield of off-white solid.

Reactivity & Divergent Synthesis Applications

The 2-hydroxymethyl group is a "pivot point” for medicinal chemists. It allows the molecule to
be installed into larger drug frameworks.

Functionalization Logic

e Halogenation: Conversion to 2-(chloromethyl)-6-(trifluoromethyl)quinoline using Thionyl
Chloride (

). This activates the position for nucleophilic attack (e.g., by amines or thiols).

o Oxidation: Conversion to the Carboxylic Acid (Jones Reagent) for amide coupling.

 Etherification: Williamson ether synthesis to attach solubilizing chains or specific binding
elements.
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6-CF3-2-Hydroxymethylquinoline
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Figure 2: Divergent synthesis map showing how the hydroxymethyl group serves as a handle
for further drug design.

Biological Context & Therapeutic Potential[1][2][4]
[5][6][7]

Antimalarial Activity

This compound is structurally homologous to Mefloquine (Lariam). Mefloquine possesses a bis-
trifluoromethyl quinoline core.[1] The 6-trifluoromethyl analog retains the lipophilic core
necessary to penetrate the parasitic food vacuole but offers a different substitution pattern that
may bypass resistance mechanisms in Plasmodium falciparum.

Kinase Inhibition

In kinase drug discovery, the quinoline nitrogen often functions as a hydrogen bond acceptor in
the ATP-binding pocket. The 2-hydroxymethyl group provides a critical H-bond donor/acceptor
motif that can interact with the "hinge region” of kinases (e.g., VEGFR, EGFR). The 6-

group occupies hydrophobic pockets, improving binding affinity and metabolic half-life.

Antitubercular Agents

Quinoline derivatives are actively screened against Mycobacterium tuberculosis.[2] The 2-
substituted quinolines interfere with the ATP synthase pump (similar to Bedaquiline's
mechanism) or DNA gyrase, depending on the side chain attached to the hydroxymethyl
handle.
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Safety & Handling (MSDS Summary)

¢ Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
o Precautionary Measures:
o Handle in a fume hood to avoid inhalation of dust.
o Wear nitrile gloves and safety glasses.

o Specific Note: Fluorinated quinolines can be persistent in the environment; dispose of via
high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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